2-Methyl-5-(pivalamidomethyl)benzoic acid

• CAS RN: 1381846-26-9
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 5-[(2,2-dimethylpropanoylamino)methyl]-2-methylbenzoic acid
• InChI: InChI=1S/C14H19NO3/c1-9-5-6-10(7-11(9)12(16)17)8-15-13(18)14(2,3)4/h5-7H,8H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key: DJKNEQMXJSSUQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(=O)C(C)(C)C)C(=O)O

Description

2-Methyl-5-(pivalamidomethyl)benzoic acid is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-5-(pivalamidomethyl)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-5-(pivalamidomethyl)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Cool sulfuric acid (3.67 mL) to 0° C., and add 2-methylbenzoic acid (500 mg, 3.67 mmol, 1.0 equiv) and N-(hydroxymethyl)-2,2-dimethylpropanamide (506 mg, 3.86 mmol, 1.05 equiv). Allow the mixture to warm to room temperature, and stir overnight. Dilute with water (25 mL) and extract with EtOAc (50 mL). Dry the organic layer over MgSO4, filter, and concentrate under reduced pressure to give the crude compound. Purify the material by reverse-phase HPLC on an XBridge Prep C18 5 μM OBD 30×75 mm column, eluting with a gradient of 5-50% (0.1% TFA in acetonitrile) in (0.1% TFA in water) to give the title compound (255 mg, 28%). 1H NMR (DMSO-d6, 400 MHz): δ 12.76 (s, 1H), 8.09 (t, 1H, J=6.0 Hz), 7.67 (d, 1H, J=1.6 Hz), 7.25 (dd, 1H, J=8.0, 1.6 Hz), 7.21 (d, 1H, J=8.0 Hz), 4.22 (d, 2H, J=6.0 Hz), 2.46 (s, 3H), 1.10 (s, 9H).